Cas no 82424-66-6 (5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester)

5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester structure
82424-66-6 structure
Product Name:5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester
CAS No:82424-66-6
MF:C11H9ClN2O2S
MW:268.719360113144
CID:1806094
Update Time:2024-11-27

5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolecarboxylic acid, 4-amino-3-(3-chlorophenyl)-, methyl ester
    • Inchi: 1S/C11H9ClN2O2S/c1-16-11(15)10-8(13)9(14-17-10)6-3-2-4-7(12)5-6/h2-5H,13H2,1H3
    • InChI Key: ANPJBZUQUONDQC-UHFFFAOYSA-N
    • SMILES: S1C(C(OC)=O)=C(N)C(C2=CC=CC(Cl)=C2)=N1

Experimental Properties

  • Density: 1.417±0.06 g/cm3(Predicted)
  • Boiling Point: 350.8±34.0 °C(Predicted)
  • pka: 1.50±0.42(Predicted)
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